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Compound of Interest

Compound Name: DRI-C21045

Cat. No.: B10783251 Get Quote

Essential Safety and Handling Guide for DRI-C21045
Disclaimer: This document provides immediate safety and logistical guidance for DRI-C21045
based on publicly available data and general laboratory safety principles. A comprehensive and

official Safety Data Sheet (SDS) for DRI-C21045 was not directly retrievable from public

sources. It is imperative to obtain the official SDS from the supplier and consult with your

institution's Environmental Health and Safety (EHS) department before handling this

compound.

Compound Information
DRI-C21045 is a potent and selective small-molecule inhibitor of the CD40-CD40L

costimulatory protein-protein interaction (PPI).[1] It has been shown to inhibit the activation of

NF-κB and B cell proliferation induced by CD40L.[1] Research indicates that DRI-C21045
shows no signs of cytotoxicity at concentrations up to 200 μM and no genotoxic potential at

concentrations up to 500 μM.[1]
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Property Value Source

CAS Number 2101765-81-3 [1]

Molecular Formula C₃₂H₂₄N₂O₇S [2]

Molecular Weight 580.61 g/mol [2]

Appearance Solid powder (presumed) General knowledge

Solubility Soluble in DMSO [1]

Personal Protective Equipment (PPE)
Given the lack of a specific SDS, a cautious approach to PPE is warranted. The following table

outlines the recommended PPE for handling DRI-C21045 in a laboratory setting.

PPE Item Specification Rationale

Gloves
Nitrile or other chemically

resistant gloves.

To prevent skin contact with

the compound.

Eye Protection
Safety glasses with side

shields or goggles.

To protect eyes from splashes

or airborne particles.

Lab Coat Standard laboratory coat.
To protect personal clothing

from contamination.

Respiratory Protection

Not generally required for

handling small quantities in a

well-ventilated area. Use a

certified respirator (e.g., N95) if

there is a risk of aerosolization

or if handling large quantities.

To prevent inhalation of the

compound, especially if in

powdered form.

Operational Plan: Handling and Storage
3.1. Engineering Controls:

Work in a well-ventilated laboratory.
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For procedures with a risk of aerosol generation (e.g., weighing, preparing stock solutions),

use a chemical fume hood or a biological safety cabinet.

3.2. Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by covering surfaces with absorbent, disposable bench paper.

Weighing: If weighing the solid compound, do so in a chemical fume hood to minimize

inhalation risk.

Solution Preparation: To prepare a stock solution, add the solvent (e.g., DMSO) to the vial

containing the pre-weighed compound. Cap the vial and vortex or sonicate until fully

dissolved.

Use in Experiments: When adding the compound to cell cultures or animal models, use

appropriate sterile techniques to avoid contamination.

Post-Handling: After handling, decontaminate the work area and any equipment used.

Remove and dispose of PPE properly. Wash hands thoroughly with soap and water.

3.3. Storage:

Store DRI-C21045 as a solid at -20°C for up to one year or at -80°C for up to two years.[1]

Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and stored at

-20°C or -80°C.[1]

Keep the container tightly closed in a dry and well-ventilated place.

Disposal Plan
Dispose of DRI-C21045 and any contaminated materials in accordance with local, state, and

federal regulations.
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Waste Type Disposal Method

Unused solid compound
Collect in a labeled, sealed container for

chemical waste disposal.

Contaminated labware (e.g., pipette tips, tubes) Place in a designated chemical waste container.

Liquid waste (e.g., unused stock solutions)

Collect in a labeled, sealed container for

hazardous liquid waste disposal. Do not pour

down the drain.

Contaminated PPE (e.g., gloves, bench paper)
Dispose of in the appropriate chemical waste

stream as designated by your institution's EHS.

Visualizations
Experimental Workflow for Handling DRI-C21045```dot
Logical Relationship of Safety Precautions
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Caption: Relationship between potential hazards and control measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10783251#personal-protective-equipment-for-
handling-dri-c21045]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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